2,4-dibromo-N-(2-naphthyl)benzamide

• Molecular Formula: C17H11Br2NO
• Molecular Weight: 405.1 g/mol
• IUPAC Name: 2,4-dibromo-N-naphthalen-2-ylbenzamide
• InChI: InChI=1S/C17H11Br2NO/c18-13-6-8-15(16(19)10-13)17(21)20-14-7-5-11-3-1-2-4-12(11)9-14/h1-10H,(H,20,21)
• InChI Key: OQWDCALICLCCAY-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)C3=C(C=C(C=C3)Br)Br

Description

2,4-Dibromo-N-(2-naphthyl)benzamide is a halogenated benzamide derivative featuring a bromine-substituted benzene ring and a 2-naphthylamine substituent. The 2-naphthyl group introduces steric bulk and aromatic conjugation, which may affect binding affinity in pharmacological contexts .

Comparison with Similar Compounds

Table 1: Comparison of Key Benzamide Derivatives

Compound Name	Substituents on Benzamide Ring	Amine Group	Molecular Weight (g/mol)	Key Properties/Applications	Reference IDs
2,4-Dibromo-N-(2-naphthyl)benzamide	2,4-dibromo	2-naphthyl	~415.0*	Not reported in evidence; inferred	-
4-Bromo-N-(2-nitrophenyl)benzamide	4-bromo	2-nitrophenyl	325.13	Crystallized with two molecules/asymmetric unit; σ(C–C) = 0.006 Å
4-Methoxy-N-[(R)-1-(2-naphthyl)ethyl]benzamide	4-methoxy	(R)-1-(2-naphthyl)ethyl	~307.4	High synthetic yield (>99%); used in inhibitor design
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-methyl	2-hydroxy-1,1-dimethylethyl	221.29	N,O-bidentate directing group for metal catalysis
2-Bromo-N-(1,1-dioxidotetrahydro-3-thiophenyl)-N-(4-methoxybenzyl)benzamide	2-bromo	Thiophenyl + 4-methoxybenzyl	490.42	Complex heterocyclic substituents; potential pharmacological applications

*Calculated based on molecular formula (C₁₇H₁₁Br₂NO).

Key Observations:

• Halogenation Effects : Bromine substituents (e.g., in 4-Bromo-N-(2-nitrophenyl)benzamide) increase molecular polarity and electron-withdrawing character compared to methoxy or methyl groups. This may enhance intermolecular interactions in crystal packing, as evidenced by crystallographic studies .
• Biological Activity : Benzamide derivatives with electron-withdrawing groups (e.g., nitro in , bromo in ) often exhibit enhanced pharmacological activity. For instance, nitro-substituted analogs show higher crystallinity and stability , while brominated derivatives may improve binding to neuronal receptors, as seen in nAChR modulators .

Crystallographic and Spectroscopic Insights

• Crystal Packing : The asymmetric unit of 4-Bromo-N-(2-nitrophenyl)benzamide contains two molecules (A and B) with planar benzamide cores, stabilized by intermolecular C–H···O and π-π interactions . Bromine atoms contribute to dense packing via halogen bonding.
• Spectroscopic Characterization : Analogs like N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide are characterized by NMR (¹H, ¹³C), IR, and mass spectrometry, confirming amide bond formation and substituent positioning .